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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoic acid

Cat. No.: B1584855 Get Quote

An In-depth Technical Guide to 4-Chloro-2-
fluorobenzoic Acid
This technical guide provides comprehensive information on the chemical properties, synthesis,

and analysis of 4-Chloro-2-fluorobenzoic acid, tailored for researchers, scientists, and

professionals in the field of drug development.

Core Compound Data
Quantitative data for 4-Chloro-2-fluorobenzoic acid is summarized in the table below, offering

a clear reference for its fundamental properties.

Property Value Citations

Molecular Formula C₇H₄ClFO₂ [1][2][3]

Molecular Weight 174.56 g/mol [2][4][5]

CAS Number 446-30-0 [2][4]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 204-208 °C [4][6]
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Experimental Protocols
Synthesis of 4-Chloro-2-fluorobenzoic Acid from 2-
fluoro-4-chlorotoluene
A documented method for the synthesis of 4-Chloro-2-fluorobenzoic acid involves the

oxidation of 2-fluoro-4-chlorotoluene.[1]

Materials:

2-fluoro-4-chlorotoluene (172.9 mmol, 1.0 eq)

2,2'-azobis(isobutyronitrile) (AIBN) (8.6 mmol, 0.05 eq)

Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O) (17.3 mmol, 0.1 eq)

Sodium bromide (NaBr) (17.3 mmol, 0.1 eq)

Acetic acid (HOAc) (250 mL)

Purified water

Sodium hydroxide (NaOH)

Methyl tert-butyl ether (MTBE)

Concentrated hydrochloric acid (HCl)

Procedure:

In a suitable reaction vessel, dissolve 25g of 2-fluoro-4-chlorotoluene, 1.4g of AIBN, 4.3g of

Co(OAc)₂·4H₂O, and 1.8g of NaBr in 250 mL of acetic acid.

Heat the reaction mixture to 130 °C.

Pressurize the vessel with oxygen to 1.2 MPa.

Maintain the reaction for a residence time of 1.5 hours, ensuring a supply of 3 to 5

equivalents of oxygen.
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After the reaction, transfer the mixture into 375 mL of purified water.

Adjust the pH of the aqueous solution to between 12 and 14 using solid NaOH.

Extract the aqueous phase twice with 125 mL of MTBE to remove organic impurities.

Adjust the pH of the aqueous phase to 1 with concentrated HCl, which will cause the product

to precipitate.

Collect the solid precipitate by filtration to yield 4-Chloro-2-fluorobenzoic acid.[1]

This process has been reported to achieve a yield of 89%.[1]

Analytical Methodologies
Characterization and purity assessment of 4-Chloro-2-fluorobenzoic acid typically involve

standard analytical techniques, though detailed protocols are often method-specific and require

development based on the instrumentation and sample matrix.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

developed for the analysis of fluorobenzoic acids and their impurities. A typical setup might

involve a C18 column with a gradient elution using a buffered mobile phase and an organic

modifier, with detection by UV spectroscopy.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile derivatives, GC-MS is a

powerful tool for identification and quantification. Analysis of fluorobenzoic acids by GC-MS

often requires a derivatization step to convert the carboxylic acid to a more volatile ester, for

example, using BF₃·MeOH.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for the

structural elucidation of 4-Chloro-2-fluorobenzoic acid, confirming the positions of the

substituents on the benzene ring.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the

characteristic functional groups present in the molecule, such as the carboxylic acid O-H and

C=O stretches, and the C-Cl and C-F bond vibrations.[11][12]
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Visualized Workflow
The following diagram illustrates the general workflow from the synthesis of 4-Chloro-2-
fluorobenzoic acid to its subsequent analysis and characterization.
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Caption: Synthesis and analysis workflow for 4-Chloro-2-fluorobenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1584855?utm_src=pdf-body
https://www.benchchem.com/product/b1584855?utm_src=pdf-body
https://www.benchchem.com/product/b1584855?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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